Cas no 391876-49-6 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 391876-49-6
• MF: C₂₆H₂₅N₃O₃S₂
• MW: 491.625003576279
• CID: 5996574
• PubChem ID: 5068583
• Update Time: 2025-07-09

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• Oprea1_270511
• AKOS024578385
• 4-(3,4,4a,8a-tetrahydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• AB00667968-01
• 4-((1,4,4a,8a-tetrahydroisoquinolin-2(3H)-yl)sulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide
• F0473-0247
• 391876-49-6
• 4-(1,2,3,4,4a,8a-hexahydroisoquinoline-2-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C26H25N3O3S2/c1-18-6-8-20(9-7-18)24-17-33-26(27-24)28-25(30)21-10-12-23(13-11-21)34(31,32)29-15-14-19-4-2-3-5-22(19)16-29/h2-13,17,19,22H,14-16H2,1H3,(H,27,28,30)
• InChI Key： IRPPFXMOGRMTIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(C)=CC=2)=O)=CC=1)(N1CCC2C=CC=CC2C1)(=O)=O

Computed Properties

• Exact Mass: 491.13373402g/mol
• Monoisotopic Mass: 491.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-4-(4-Methylphenyl)-1,3-Thiazol-2-Yl-4-(1,2,3,4-Tetrahydroisoquinoline-2-Sulfonyl)Benzamide

The compound N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide, with CAS number 391876-49-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide core substituted with a 1,3-thiazole ring and a tetrahydroisoquinoline sulfonyl group. The presence of these functional groups suggests potential applications in drug design and material science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The tetrahydroisoquinoline moiety in this compound is particularly interesting as it has been linked to various pharmacological activities, including anti-inflammatory and analgesic effects. Researchers have explored the synthesis of similar compounds to investigate their potential as therapeutic agents for conditions such as chronic pain and inflammation.

The 1,3-thiazole ring in the molecule adds another layer of complexity and functionality. Thiazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in the construction of bioactive molecules. The substitution pattern on the benzamide core further enhances the compound's versatility, allowing for potential interactions with biological targets such as kinases or G-protein coupled receptors (GPCRs).

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the principles of modern organic synthesis. The formation of the thiazole ring typically requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Similarly, the introduction of the tetrahydroisoquinoline sulfonyl group demands precise manipulation of reagents and catalysts to achieve the desired product.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like this one with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding modes and optimize structural features for enhanced potency and selectivity. These computational tools have been instrumental in guiding the design of analogs with improved pharmacokinetic profiles.

In terms of applications, this compound represents a promising lead for further exploration in drug discovery programs. Its unique combination of functional groups positions it as a candidate for targeting diseases where modulation of specific pathways is critical. Ongoing research is focused on understanding its mechanism of action at a molecular level and evaluating its safety profile for potential clinical use.

In conclusion, N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide stands out as a significant molecule in contemporary organic chemistry. Its intricate structure and functional groups make it a valuable subject for both fundamental research and applied studies in pharmacology. As advancements in synthetic methods and computational modeling continue to evolve, this compound serves as a testament to the ingenuity and precision required in modern chemical research.